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Compound of Interest

Compound Name: SMBA1

Cat. No.: B15580956

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMBA1 (Small Molecule Bax Agonist 1) is a high-affinity and selective activator of the pro-
apoptotic protein Bax.[1][2] By binding to the S184 binding pocket of Bax, SMBA1 prevents its
phosphorylation, facilitating its insertion into the mitochondrial membrane and promoting the
release of cytochrome c, which ultimately leads to apoptosis.[1][3] This mechanism of action
makes SMBA1 a compound of significant interest in cancer research, particularly for lung
cancer and malignant glioma.[2][4] Proper preparation and storage of SMBA1 stock solutions
are crucial for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing SMBA1 stock solutions due to its high
solubilizing capacity for this compound.[1][3]

These application notes provide a detailed protocol for the preparation, storage, and handling
of SMBAL1 stock solutions in DMSO.

Data Presentation
Physicochemical Properties of SMBA1

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15580956?utm_src=pdf-interest
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.researchgate.net/figure/The-Linear-Model-for-Bax-Bak-activation-during-apoptosis-In-this-model-the-primary_fig5_304028683
https://www.researchgate.net/figure/BAX-and-BAK-are-involved-in-the-mechanism-of-apoptosis-Red-arrows-indicate-up-regulation_fig1_387931958
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.researchgate.net/figure/The-Linear-Model-for-Bax-Bak-activation-during-apoptosis-In-this-model-the-primary_fig5_304028683
https://www.cellsignal.com/pathways/by-research-area/cell-death-pathways
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.researchgate.net/figure/BAX-and-BAK-are-involved-in-the-mechanism-of-apoptosis-Red-arrows-indicate-up-regulation_fig1_387931958
https://www.creative-diagnostics.com/intrinsic-apoptosis-pathway.htm
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.researchgate.net/figure/The-Linear-Model-for-Bax-Bak-activation-during-apoptosis-In-this-model-the-primary_fig5_304028683
https://www.cellsignal.com/pathways/by-research-area/cell-death-pathways
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 315.32 g/mol [11[3]
Formula C20H13NO3 [1][3]

CAS Number 906440-37-7 [1][3]

Purity >98% (HPLC) [1][3]
Appearance Solid

Solubility in DMSO Up to 100 mM [11[3]
Storage Temperature -20°C [11[31[5]

Recommended SMBA1 Stock Solution Concentrations

in DMSO
Desired Stock Mass of SMBA1 for Mass of SMBA1 for Mass of SMBA1 for
Concentration 1mL 5mL 10 mL
1mM 0.315mg 1.577 mg 3.153 mg
5 mM 1.577 mg 7.883 mg 15.766 mg
10 mM 3.153 mg 15.766 mg 31.532 mg
50 mM 15.766 mg 78.830 mg 157.660 mg
100 mM 31.532 mg 157.660 mg 315.320 mg

Experimental Protocols

Materials

e SMBA1 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

o Sterile, amber or opaque microcentrifuge tubes

o Calibrated analytical balance
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o Calibrated micropipettes and sterile tips
o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Protocol for Preparing a 10 mM SMBA1 Stock Solution
in DMSO

This protocol describes the preparation of 1 mL of a 10 mM SMBA1 stock solution. The
procedure can be scaled for different volumes and concentrations using the table above.

e Pre-Preparation and Calculations:

o Allow the SMBA1 powder and anhydrous DMSO to equilibrate to room temperature in a
desiccator to prevent moisture absorption.

o Calculate the mass of SMBA1 required. For 1 mL of a 10 mM stock solution:
= Mass (mg) = 10 mmol/L * 0.001 L * 315.32 g/mol = 3.153 mg
e Weighing the Compound:
o Put on appropriate PPE.
o Place a sterile microcentrifuge tube on the analytical balance and tare it.
o Carefully weigh 3.153 mg of SMBA1 powder directly into the tube.
e Dissolving the Compound:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the SMBA1 powder.

o Close the tube tightly and vortex the solution for 1-2 minutes until the SMBAL1 is
completely dissolved. Visually inspect the solution to ensure no solid particles remain.
Gentle warming (up to 37°C) can be applied if necessary to aid dissolution.
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 Aliquoting and Storage:

o Once the SMBAL is fully dissolved, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile, clearly labeled amber or opaque microcentrifuge tubes.
This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage.

Stability and Storage Recommendations

e Stock Solution Storage: SMBAL1 stock solutions in DMSO should be stored at -20°C.[1][3]
For longer-term storage (months to years), -80°C is recommended.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to compound
degradation and moisture absorption by the DMSO. Aliquoting into single-use volumes is
highly recommended.

» Light Sensitivity: Protect the stock solution from light by using amber or opaque tubes and
storing them in the dark.

o DMSO Hygroscopicity: DMSO is hygroscopic and will readily absorb moisture from the air.
Use anhydrous DMSO and keep the container tightly sealed. The presence of water can
affect the solubility and stability of the compound.

While specific long-term stability data for SMBA1 in DMSO is not readily available, following
these best practices for storing small molecule stock solutions in DMSO will help ensure the
integrity and efficacy of the compound over time.

Visualizations
Experimental Workflow for SMBA1 Stock Solution
Preparation
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Preparation Workflow
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Caption: Workflow for preparing SMBA1 stock solution in DMSO.

SMBA1 Signaling Pathway: Induction of Apoptosis via
Bax Activation
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Caption: SMBA1-mediated activation of the intrinsic apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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